Cas no 2228287-65-6 (3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• CAS No: 2228287-65-6
• MF: C₇H₁₁FN₂O
• MW: 158.173444986343
• CID: 6615608
• PubChem ID: 165755863
• Update Time: 2025-06-25

3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• 2228287-65-6
• EN300-1833587

• Inchi： 1S/C7H11FN2O/c1-5-6(4-10-11-5)7(8)2-3-9/h4,7H,2-3,9H2,1H3
• InChI Key： MNSWXRWIRAZZAB-UHFFFAOYSA-N
• SMILES： FC(C1C=NOC=1C)CCN

Computed Properties

• Exact Mass: 158.08554114g/mol
• Monoisotopic Mass: 158.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine

Comprehensive Overview of 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228287-65-6): Properties, Applications, and Research Insights

The compound 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228287-65-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This fluoro-substituted oxazole derivative combines a 5-methyl-1,2-oxazole core with a propan-1-amine side chain, offering versatile reactivity for synthetic modifications. Researchers are particularly interested in its role as a bioisostere for drug design, where the fluorine atom enhances metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

In the context of AI-driven drug discovery and computational chemistry, CAS No. 2228287-65-6 is often studied for its molecular docking potential. Its oxazole ring serves as a privileged scaffold in kinase inhibitors, aligning with current trends in targeted cancer therapies. The compound’s amine functionality also makes it a candidate for proteolysis-targeting chimera (PROTAC) development, a cutting-edge approach to degrade disease-causing proteins. These applications address frequently searched queries like "oxazole derivatives in drug design" and "fluorine in medicinal chemistry," reflecting its relevance in interdisciplinary research.

From a synthetic perspective, 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine exemplifies advancements in green chemistry. Its preparation often involves catalyzed cross-coupling reactions, a topic trending in sustainable synthesis discussions. The incorporation of fluorine via electrophilic fluorination or deoxyfluorination methods is another area of interest, as highlighted in recent publications on late-stage fluorination techniques. Such methodologies respond to the growing demand for efficient synthetic routes in organic chemistry forums and databases.

The physicochemical properties of CAS No. 2228287-65-6 further underscore its utility. With a logP value indicative of moderate lipophilicity, this compound strikes a balance between membrane permeability and solubility—critical for central nervous system (CNS) drug candidates. Its hydrogen-bonding capacity, derived from the amine group, also facilitates interactions with biological targets, a feature often explored in structure-activity relationship (SAR) studies. These characteristics align with popular search terms like "optimizing drug-like properties" and "oxazole pharmacokinetics."

Beyond pharmaceuticals, 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine finds niche applications in material science. Its heterocyclic framework contributes to the development of fluorescent probes and organic semiconductors, addressing the surge in interest around functional materials for optoelectronics. This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary asset, resonating with queries such as "oxazoles in materials chemistry" and "amine-functionalized fluorophores."

Ongoing research into CAS No. 2228287-65-6 continues to uncover novel derivatives and analogs. For instance, modifications at the propan-1-amine terminus or the oxazole methyl group have yielded compounds with enhanced target selectivity—a key focus in precision medicine. Collaborative efforts between academia and industry further drive innovation, as seen in patent filings related to kinase modulation and GPCR targeting. These developments cater to trending searches like "next-generation oxazole therapeutics" and "fluorine in bioactive molecules," reinforcing the compound’s scientific prominence.

In summary, 3-fluoro-3-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228287-65-6) represents a convergence of structural ingenuity and practical utility. Its integration into high-throughput screening libraries and fragment-based drug discovery pipelines highlights its enduring value. As the scientific community prioritizes molecular diversity and sustainable methodologies, this compound is poised to remain at the forefront of innovative chemical research.